Cas no 27327-27-1 (1,3-Benzenedisulfonicacid, 5-amino-, potassium salt (1:1))
27327-27-1 structure
Product Name:1,3-Benzenedisulfonicacid, 5-amino-, potassium salt (1:1)
CAS No:27327-27-1
MF:C6H7KNO6S2
MW:292.351180315018
CID:273158
PubChem ID:75124196
Update Time:2025-04-19
1,3-Benzenedisulfonicacid, 5-amino-, potassium salt (1:1) Chemical and Physical Properties
Names and Identifiers
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- 1,3-Benzenedisulfonicacid, 5-amino-, potassium salt (1:1)
- Potassium hydrogen -5-aminobenzene-1,3-disulphonate
- 27327-27-1
- EINECS 248-411-6
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- Inchi: 1S/C6H7NO6S2.K/c7-4-1-5(14(8,9)10)3-6(2-4)15(11,12)13;/h1-3H,7H2,(H,8,9,10)(H,11,12,13);/q;+1
- InChI Key: IJLLWMZNTBMNMY-UHFFFAOYSA-N
- SMILES: [K+].S(C1C=C(C=C(C=1)S(=O)(=O)O)N)(=O)(=O)O
Computed Properties
- Exact Mass: 201.172879
- Monoisotopic Mass: 201.172879
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 527
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.3
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: nothing
1,3-Benzenedisulfonicacid, 5-amino-, potassium salt (1:1) Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
27327-27-1 (1,3-Benzenedisulfonicacid, 5-amino-, potassium salt (1:1)) Related Products
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